Cas no 2229594-03-8 (4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol)
4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol
- 2229594-03-8
- 4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol
- EN300-1816745
-
- Inchi: 1S/C11H15FN2O/c12-10-8-14-4-1-9(10)7-11(15)2-5-13-6-3-11/h1,4,8,13,15H,2-3,5-7H2
- InChI Key: WAGATSKCMDUXAJ-UHFFFAOYSA-N
- SMILES: FC1C=NC=CC=1CC1(CCNCC1)O
Computed Properties
- Exact Mass: 210.11684127g/mol
- Monoisotopic Mass: 210.11684127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 45.2Ų
4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1816745-0.05g |
4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol |
2229594-03-8 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1816745-0.1g |
4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol |
2229594-03-8 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1816745-0.25g |
4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol |
2229594-03-8 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1816745-0.5g |
4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol |
2229594-03-8 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1816745-1.0g |
4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol |
2229594-03-8 | 1g |
$1129.0 | 2023-06-02 | ||
| Enamine | EN300-1816745-2.5g |
4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol |
2229594-03-8 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1816745-5.0g |
4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol |
2229594-03-8 | 5g |
$3273.0 | 2023-06-02 | ||
| Enamine | EN300-1816745-10.0g |
4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol |
2229594-03-8 | 10g |
$4852.0 | 2023-06-02 | ||
| Enamine | EN300-1816745-1g |
4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol |
2229594-03-8 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1816745-5g |
4-[(3-fluoropyridin-4-yl)methyl]piperidin-4-ol |
2229594-03-8 | 5g |
$3273.0 | 2023-09-19 |
4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol
Exploring the Properties and Applications of 4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol (CAS No. 2229594-03-8)
The compound 4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol (CAS No. 2229594-03-8) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the fluoropyridine moiety and the hydroxyl-substituted piperidine ring, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential role as a building block for central nervous system (CNS) therapeutics, given the prevalence of fluorinated compounds in modern medicine.
One of the key reasons for the growing interest in 4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol is its versatility in medicinal chemistry. The presence of both a fluorine atom and a hydroxyl group allows for diverse chemical modifications, enabling the synthesis of analogs with tailored properties. This adaptability is crucial in addressing current challenges in drug design, such as improving blood-brain barrier (BBB) penetration and enhancing receptor selectivity. Recent studies have explored its utility in developing compounds targeting neurodegenerative diseases and mood disorders, areas of high unmet medical need.
From a synthetic chemistry perspective, CAS No. 2229594-03-8 represents an interesting case study in heterocyclic compound formation. The 3-fluoropyridine component contributes to the molecule's electron-withdrawing characteristics, while the piperidin-4-ol segment provides a handle for further functionalization. This combination has led to investigations into its use as a precursor for chiral catalysts and ligands in asymmetric synthesis, particularly in reactions where fluorine substitution can influence stereochemical outcomes.
The physicochemical properties of 4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol have been the subject of computational and experimental studies. Researchers have focused on understanding its solubility profile, pKa values, and conformational preferences, all of which are critical for its potential pharmaceutical applications. The fluorine atom's impact on the molecule's lipophilicity and metabolic stability has been particularly scrutinized, as these factors directly influence drug-like properties and pharmacokinetic behavior.
In the context of current research trends, 2229594-03-8 aligns with several important directions in chemical biology. The incorporation of fluorinated building blocks has become increasingly popular due to their ability to modulate bioavailability and target engagement. Moreover, the compound's potential applications in PET tracer development have been explored, taking advantage of the fluorine-18 isotope for molecular imaging purposes. These aspects make it relevant to ongoing discussions about precision medicine and theranostic approaches in modern healthcare.
Quality control and analytical characterization of 4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol present specific challenges that have driven methodological innovations. Advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography have been employed to ensure the compound's purity and structural integrity. These efforts are particularly important given the growing emphasis on quality by design (QbD) principles in pharmaceutical manufacturing and the need for rigorous impurity profiling of synthetic intermediates.
The safety profile and toxicological considerations of CAS No. 2229594-03-8 have been investigated in accordance with standard regulatory guidelines. While comprehensive data may still be emerging, preliminary studies suggest that proper handling procedures should be followed, as is typical for fine chemicals and pharmaceutical intermediates. These findings underscore the importance of risk assessment in research settings and industrial applications involving this compound.
Looking ahead, the scientific community anticipates expanded applications for 4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol across multiple disciplines. Its potential utility in fragment-based drug discovery, chemical biology probes, and material science continues to be explored. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in addressing complex challenges in healthcare innovation and sustainable chemistry.
2229594-03-8 (4-(3-fluoropyridin-4-yl)methylpiperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)